1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole

• IUPAC Name: 1-cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole
• InChI: InChI=1S/C14H13FN4/c1-18-12(7-8-16-18)14-17-13-10(15)3-2-4-11(13)19(14)9-5-6-9/h2-4,7-9H,5-6H2,1H3
• InChI Key: ZHPHZOABSOMSDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC3=C(N2C4CC4)C=CC=C3F
• Molecular Formula: C14H13FN4
• Molecular Weight: 256.28 g/mol

Description

1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole is a chemical compound that has been extensively studied for its potential use in pharmaceuticals. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole is not fully understood. However, it is believed to work by inhibiting the activity of various enzymes and proteins involved in the inflammatory and cancerous processes. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. In addition, it has been found to inhibit the activity of various kinases, which are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of various inflammatory mediators, including prostaglandins, cytokines, and chemokines. In addition, it has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Furthermore, this compound has been found to have anti-microbial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole in lab experiments include its high purity, good yields, and well-studied synthesis method. However, the limitations of using this compound include its relatively high cost and the limited availability of the starting materials.

Future Directions

There are many potential future directions for the research on 1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties, with a focus on its mechanism of action and potential therapeutic applications. Another potential direction is to explore its anti-microbial properties, with a focus on its potential use in the treatment of bacterial and fungal infections. Furthermore, there is a need for further research on the synthesis of this compound, with a focus on developing more efficient and cost-effective methods. Overall, the research on 1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole has the potential to lead to the development of new and effective pharmaceuticals for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole has been extensively studied in the literature. One of the most common methods is the reaction of 4-fluoro-1,2-phenylenediamine with 2-methyl-3-pyrazolecarboxaldehyde in the presence of a cyclopropylamine catalyst. This reaction results in the formation of the desired compound in good yields and high purity.

Scientific Research Applications

1-Cyclopropyl-4-fluoro-2-(2-methylpyrazol-3-yl)benzimidazole has been extensively studied for its potential use in pharmaceuticals. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, this compound has been found to be effective in the treatment of various diseases, including rheumatoid arthritis, cancer, and bacterial infections.